Cas no 1564561-01-8 (3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline)

3-Bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline is a brominated aniline derivative featuring a polyether side chain, which enhances its solubility in polar organic solvents. The compound's structure combines a reactive aromatic amine group with a flexible ethylene glycol-based linker, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The bromine substituent offers a handle for further functionalization via cross-coupling reactions, while the methoxyethoxyethoxy side chain improves compatibility with aqueous and non-aqueous systems. This balance of reactivity and solubility makes it particularly useful in the development of specialty chemicals, ligands, and drug candidates requiring tailored physicochemical properties.

3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline structure

1564561-01-8 structure

Product Name:3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline

CAS No:1564561-01-8

MF:C₁₁H₁₆BrNO₃

MW:290.153642654419

CID:4606341

Update Time:2025-06-11

3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline Chemical and Physical Properties

Names and Identifiers

- 3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline
- Inchi： 1S/C11H16BrNO3/c1-14-4-5-15-6-7-16-11-3-2-9(13)8-10(11)12/h2-3,8H,4-7,13H2,1H3
- InChI Key： JUHKXCFVSJZOAZ-UHFFFAOYSA-N
- SMILES： C1(N)=CC=C(OCCOCCOC)C(Br)=C1

3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-726355-1.0g	3-bromo-4-[2-(2-methoxyethoxy)ethoxy]aniline	1564561-01-8	95%	1g	$0.0	2023-06-06
1PlusChem	1P01C9FN-50mg	3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline	1564561-01-8	95%	50mg	$182.00	2024-06-20
1PlusChem	1P01C9FN-100mg	3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline	1564561-01-8	95%	100mg	$243.00	2024-06-20
1PlusChem	1P01C9FN-250mg	3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline	1564561-01-8	95%	250mg	$320.00	2024-06-20
1PlusChem	1P01C9FN-500mg	3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline	1564561-01-8	95%	500mg	$565.00	2024-06-20
1PlusChem	1P01C9FN-1g	3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline	1564561-01-8	95%	1g	$715.00	2024-06-20
1PlusChem	1P01C9FN-2.5g	3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline	1564561-01-8	95%	2.5g	$1340.00	2024-06-20
1PlusChem	1P01C9FN-5g	3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline	1564561-01-8	95%	5g	$1953.00	2024-06-20
1PlusChem	1P01C9FN-10g	3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline	1564561-01-8	95%	10g	$2867.00	2024-06-20
Aaron	AR01C9NZ-50mg	3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline	1564561-01-8	95%	50mg	$164.00	2025-02-09

3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline Related Literature

1. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
2. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
3. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. Achieving molecular stability of racemic 4-O-benzyl-myo-inositol-1,3,5-orthoformate through crystal formation†

Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline

Comprehensive Overview of 3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline (CAS No. 1564561-01-8): Properties, Applications, and Industry Insights

3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline (CAS No. 1564561-01-8) is a specialized organic compound gaining attention in pharmaceutical and material science research. This brominated aniline derivative features a unique polyether side chain, making it valuable for designing drug intermediates, liquid crystal materials, and functional polymers. Its molecular structure combines a bromo-substituted aromatic ring with a flexible methoxyethoxyethoxy moiety, offering tunable solubility and reactivity.

Recent studies highlight its role in targeted drug delivery systems, particularly in cancer therapeutics, where researchers exploit its hydrogen-bonding capacity and lipophilicity balance. The compound’s CAS No. 1564561-01-8 frequently appears in patents related to kinase inhibitor synthesis, aligning with the growing demand for precision medicine solutions. Analytical techniques like HPLC and NMR confirm its high purity (>98%), crucial for GMP-grade applications.

In material science, 3-bromo-4-(2-(2-methoxyethoxy)ethoxy)aniline serves as a precursor for electroactive polymers used in flexible electronics and OLED displays. Its ether linkages enhance thermal stability, addressing industry needs for heat-resistant coatings. Environmental considerations drive interest in its biodegradation pathways, with computational models predicting low eco-toxicity.

Synthetic optimization remains a key focus, as evidenced by publications on Pd-catalyzed coupling reactions to improve yield. The compound’s structure-activity relationships are actively explored via QSAR studies, reflecting broader trends in AI-driven molecular design. Regulatory databases classify it as non-hazardous under standard handling protocols, though proper PPE is recommended during manipulation.

Market analysts note rising procurement inquiries for CAS 1564561-01-8, particularly from APAC research hubs. Its cost-effective scaling potential positions it as a viable alternative to traditional aniline modifiers. Future applications may include bioimaging probes and self-healing materials, leveraging its fluorescence properties and dynamic covalent chemistry.